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Foreword
Exo-Tetrahydrodicyclopentadiene (exo-THDCPD), a saturated tricyclic hydrocarbon, holds a position of strategic

importance in advanced materials and energy sectors. Known commercially as JP-10, it is a critical component of

high-performance jet and missile fuels, prized for its high energy density and thermal stability.[1][2] This guide

provides a comprehensive overview of the core physical properties of exo-THDCPD, offering researchers,

scientists, and drug development professionals a detailed reference for laboratory and industrial applications. The

information presented herein is synthesized from authoritative sources to ensure scientific integrity and practical

relevance.

Molecular Identity and Structure
Exo-Tetrahydrodicyclopentadiene is the common name for exo-tricyclo[5.2.1.02,6]decane.[3][4][5] It is the more

thermodynamically stable isomer of tetrahydrodicyclopentadiene, the other being the endo isomer.[6] The

conversion from the endo to the exo form is a key step in its synthesis, often achieved through catalytic

hydroisomerization.[7][8] This structural difference has a profound impact on the physical properties of the two

isomers, particularly the melting point.[9]

Chemical Formula: C₁₀H₁₆[3][10]

Molecular Weight: 136.24 g/mol [3]

CAS Number: 2825-82-3[3][10]

Synonyms: JP-10, exo-Tricyclo[5.2.1.02,6]decane, (3aR,4S,7R,7aS)-rel-Octahydro-1H-4,7-methanoindene[10]

[11][12]
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Isomerization Pathway

Key Property Distinction
Endo-THDCPD

Exo-THDCPD
   Catalyst (e.g., Pt/HY)

   ~150°C, H₂

Endo Isomer
Melting Point: ~83.65°C (356.8 K)

Exo Isomer
Melting Point: ~ -89.95°C (183.2 K)

Click to download full resolution via product page

Caption: Isomerization of endo to the more stable exo-THDCPD.

Core Physical Properties
Exo-THDCPD is a clear, colorless to pale yellow liquid at standard temperature and pressure.[10][13][14] Its

physical state is a direct consequence of its unique, strained molecular geometry which inhibits efficient crystal

packing, resulting in a very low melting point.[9]

Property Value Source(s)

Appearance Clear, colorless to pale yellow liquid [10][11][13]

Melting Point -79 °C to -89.95 °C (183.2 K) [9][11][13][15][16]

Boiling Point 185 °C to 192.5 °C at 760 mmHg [10][11][13][16][17]

Density
0.9314 to 1.0 g/cm³ (typically ~0.94

g/cm³)
[11][12][13][15][17]

Flash Point 54.4 °C to 55 °C [9][10][11][13][17]

Vapor Pressure 0.2 mmHg to 0.678 mmHg at 25 °C [9][10][12]

Autoignition Temp. 236 °C [11]

Refractive Index ~1.517 [12]

Solubility and Spectroscopic Profile
Solubility Characteristics
The nonpolar nature of the hydrocarbon structure dictates its solubility. Exo-THDCPD is immiscible in water but

readily soluble in various organic solvents.[1][11][13] This property is critical for its application as a fuel, where it

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b3024363?utm_src=pdf-body-img
https://monumentchemical.com/uploads/files/SDS/hf2057-hf2080-jp-10.pdf?v=1710101466782
https://www.hsppharma.com/apis-and-intermediates/exo-tetrahydrodicyclopentadiene-cas-2825-82-3.html
https://cymitquimica.com/cas/2825-82-3/
https://www.smolecule.com/products/s638776
https://monumentchemical.com/uploads/files/SDS/hf2057-hf2080-jp-10.pdf?v=1710101466782
https://www.theoremchem.com/exo-tetrahydrodicyclopentadiene-cas-2825-82-3-product/
https://www.hsppharma.com/apis-and-intermediates/exo-tetrahydrodicyclopentadiene-cas-2825-82-3.html
https://www.smolecule.com/products/s638776
https://www.theoremchem.com/exo-tetrahydrodicyclopentadiene-cas-2825-82-3-product/
https://www.hsppharma.com/apis-and-intermediates/exo-tetrahydrodicyclopentadiene-cas-2825-82-3.html
https://commonchemistry.cas.org/detail?cas_rn=2825-82-3
https://www.alfa-labotrial.com/product/exo-tetrahydrodicyclopentadiene-cas-2825-82-3-599009.html
https://monumentchemical.com/uploads/files/SDS/hf2057-hf2080-jp-10.pdf?v=1710101466782
https://www.theoremchem.com/exo-tetrahydrodicyclopentadiene-cas-2825-82-3-product/
https://www.hsppharma.com/apis-and-intermediates/exo-tetrahydrodicyclopentadiene-cas-2825-82-3.html
https://www.alfa-labotrial.com/product/exo-tetrahydrodicyclopentadiene-cas-2825-82-3-599009.html
http://www.ichemical.com/products/2825-82-3.html
https://www.theoremchem.com/exo-tetrahydrodicyclopentadiene-cas-2825-82-3-product/
https://www.echemi.com/products/pid_Seven19440-tetrahydrocyclopentadiene.html
https://www.hsppharma.com/apis-and-intermediates/exo-tetrahydrodicyclopentadiene-cas-2825-82-3.html
https://commonchemistry.cas.org/detail?cas_rn=2825-82-3
http://www.ichemical.com/products/2825-82-3.html
https://www.smolecule.com/products/s638776
https://monumentchemical.com/uploads/files/SDS/hf2057-hf2080-jp-10.pdf?v=1710101466782
https://www.theoremchem.com/exo-tetrahydrodicyclopentadiene-cas-2825-82-3-product/
https://www.hsppharma.com/apis-and-intermediates/exo-tetrahydrodicyclopentadiene-cas-2825-82-3.html
http://www.ichemical.com/products/2825-82-3.html
https://www.smolecule.com/products/s638776
https://monumentchemical.com/uploads/files/SDS/hf2057-hf2080-jp-10.pdf?v=1710101466782
https://www.echemi.com/products/pid_Seven19440-tetrahydrocyclopentadiene.html
https://www.theoremchem.com/exo-tetrahydrodicyclopentadiene-cas-2825-82-3-product/
https://www.echemi.com/products/pid_Seven19440-tetrahydrocyclopentadiene.html
https://www.acs.org/molecule-of-the-week/archive/t/exo-tetrahydrodicyclopentadiene.html
https://www.theoremchem.com/exo-tetrahydrodicyclopentadiene-cas-2825-82-3-product/
https://www.hsppharma.com/apis-and-intermediates/exo-tetrahydrodicyclopentadiene-cas-2825-82-3.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3024363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


must be miscible with other hydrocarbon components and additives.

Insoluble in: Water[11][13]

Soluble in: Alcohols, ketones, and hydrocarbon solvents[11][13]

Spectroscopic Analysis
Spectroscopic methods are essential for confirming the identity and purity of exo-THDCPD, particularly for

distinguishing it from its endo isomer.

Infrared (IR) Spectroscopy: The IR spectrum of exo-THDCPD is characterized by strong C-H stretching

vibrations (γ-CH₂) and bending vibrations (δ-CH₂).[18] While the spectra of the exo and endo isomers are

broadly similar, subtle differences in the fingerprint region can be used for differentiation.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR spectroscopy provide distinct

fingerprints for the exo and endo isomers.[18] The unique chemical shifts and coupling patterns arise from the

different spatial arrangements of the protons and carbon atoms in the rigid tricyclic structure.

Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight of 136.23 g/mol .[3][19] The

fragmentation patterns of the isomers can also exhibit differences, providing further structural information.

Thermal Properties and Stability
The thermal stability of exo-THDCPD is a cornerstone of its utility as a high-performance fuel. It is designed to

withstand high temperatures before undergoing decomposition.

Studies have shown that exo-THDCPD begins to decompose at temperatures above 350 °C (623 K).[20][21][22]

[23] The decomposition process is endothermic, which contributes to its cooling capacity in high-temperature

aerospace applications.[9] The primary decomposition products are C₁₀ hydrocarbons, including 1-

cyclopentylcyclopentene and 4-methyl-2,3,4,5,6,7-hexahydro-1H-indene.[20][23] The formation of lower molecular

weight hydrocarbons like cyclopentene and benzene is relatively minor at initial decomposition stages.[20]

The thermal stability can be enhanced through the use of additives, such as hydrogen-donating compounds like

1,2,3,4-tetrahydroquinoline (THQ), which act to terminate radical propagation reactions during decomposition.[21]

[24]

Experimental Workflow for Physicochemical Characterization
The determination of the physical properties of a liquid chemical like exo-THDCPD follows a systematic and self-

validating workflow. The causality behind this workflow is to first establish identity and purity before measuring

performance-related physical properties.
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Physicochemical Characterization Workflow

Physical Properties

Sample Acquisition
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Flash Point
(Pensky-Martens) Solubility Tests
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Caption: A logical workflow for the characterization of exo-THDCPD.

Step-by-Step Methodology
Sample Acquisition and Purity Verification: Obtain a certified sample of exo-THDCPD. The first critical step is to

verify its identity and purity, typically using Gas Chromatography-Mass Spectrometry (GC-MS). This confirms the

molecular weight and provides a quantitative measure of purity. NMR and IR spectroscopy are used to confirm

the exo isomeric structure.[18] A purity level of ≥98% is generally required for accurate physical property

measurements.[11][13]

Density Measurement: The density is determined using a calibrated pycnometer or a digital density meter at a

controlled temperature (e.g., 20 °C or 25 °C). This is a fundamental property required for volumetric calculations

and quality control.

Boiling and Melting Point Determination:

Boiling Point: Determined via atmospheric distillation. The temperature at which the liquid boils freely under a

pressure of 760 mmHg is recorded.
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Melting/Freezing Point: Due to its very low melting point, Differential Scanning Calorimetry (DSC) or a cryostat

is employed.[9] The sample is cooled until it freezes and then heated at a controlled rate to accurately

measure the melting transition.

Flash Point Measurement: A closed-cup method, such as the Pensky-Martens flash-point tester, is used. This is

a critical safety parameter, indicating the lowest temperature at which the liquid gives off sufficient vapor to ignite

in the presence of an ignition source.[9]

Thermal Stability Analysis: Thermogravimetric Analysis (TGA) or experiments in a batch reactor at elevated

temperatures are conducted.[20][21] These experiments measure weight loss as a function of temperature or

analyze the composition of the material after being held at a high temperature for a set duration, revealing the

onset of decomposition.

Data Reporting: All results are compiled, including the methods and standards used (e.g., ASTM), and presented

in a comprehensive report.

Safety and Handling
Exo-Tetrahydrodicyclopentadiene is a flammable liquid and vapor and is classified as toxic if inhaled.[10] It may

be fatal if swallowed and enters airways and causes skin irritation.[10]

GHS Hazard Statements: H226 (Flammable liquid and vapor), H304 (May be fatal if swallowed and enters

airways), H315 (Causes skin irritation), H331 (Toxic if inhaled).[10]

Handling Precautions: Keep away from heat, sparks, open flames, and other ignition sources.[4][10][11] Use in a

well-ventilated area with explosion-proof equipment.[10] Wear appropriate personal protective equipment (PPE),

including gloves, safety glasses, and respiratory protection.[10]

Storage: Store in a tightly closed container in a cool, dry, well-ventilated place away from incompatible

substances.[10][12]

Conclusion
The physical properties of exo-Tetrahydrodicyclopentadiene, particularly its high density, low melting point, and

significant thermal stability, are directly attributable to its strained tricyclic molecular structure. These characteristics

make it an invaluable material for specialized applications, most notably as the high-energy fuel JP-10. A thorough

understanding and precise measurement of these properties, following rigorous experimental workflows, are

essential for its safe handling, quality control, and the development of next-generation applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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